Cas no 1374986-06-7 (5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester)

5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester is a fluorinated heterocyclic compound featuring a fused isoxazole-pyrazine core. Its structure incorporates a methyl ester group at the 3-position, enhancing reactivity for further derivatization, while the 5-fluoro substitution contributes to improved metabolic stability and binding affinity in medicinal chemistry applications. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other pharmacophores. The electron-withdrawing fluorine atom and ester functionality facilitate selective modifications, making it valuable for structure-activity relationship (SAR) studies. Its well-defined reactivity profile supports efficient scale-up in synthetic workflows.
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester structure
1374986-06-7 structure
Product Name:5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester
CAS No:1374986-06-7
MF:C7H4FN3O3
MW:197.123364448547
MDL:MFCD31651717
CID:4592160
Update Time:2025-10-28

5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester
    • Methyl 5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
    • methyl 5-fluoro-[1,2]oxazolo[4,5-b]pyrazine-3-carboxylate
    • MDL: MFCD31651717
    • Inchi: 1S/C7H4FN3O3/c1-13-7(12)5-4-6(14-11-5)9-2-3(8)10-4/h2H,1H3
    • InChI Key: PQPQJBBPHWUAOK-UHFFFAOYSA-N
    • SMILES: FC1=CN=C2C(C(C(=O)OC)=NO2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • XLogP3: 0.6
  • Topological Polar Surface Area: 78.1

5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM332720-1g
Methyl 5-fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
1374986-06-7 95%+
1g
$*** 2023-03-30
abcr
AB542118-250 mg
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; .
1374986-06-7
250MG
€660.70 2023-07-11
Chemenu
CM332720-1g
Methyl 5-fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
1374986-06-7 95%+
1g
$1496 2021-08-18
Ambeed
A994311-1g
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester
1374986-06-7 95%
1g
$1033.0 2025-02-22
abcr
AB542118-100mg
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; .
1374986-06-7
100mg
€357.80 2024-08-02
abcr
AB542118-250mg
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; .
1374986-06-7
250mg
€696.40 2025-02-13
abcr
AB542118-100 mg
5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester; .
1374986-06-7
100MG
€357.80 2023-07-11
1PlusChem
1P01DF65-100mg
Methyl5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
1374986-06-7 95%
100mg
$249.00 2023-12-22
1PlusChem
1P01DF65-250mg
Methyl5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
1374986-06-7 95%
250mg
$475.00 2023-12-22
A2B Chem LLC
AX05005-100mg
Methyl5-Fluoroisoxazolo[4,5-b]pyrazine-3-carboxylate
1374986-06-7 95%
100mg
$217.00 2024-04-20

Additional information on 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester

Recent Advances in the Study of 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester (CAS: 1374986-06-7)

The compound 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester (CAS: 1374986-06-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique isoxazolopyrazine scaffold, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.

Recent studies have focused on the synthetic pathways and optimization of 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester. Researchers have developed novel methodologies to enhance its yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. For instance, a 2023 publication in the Journal of Medicinal Chemistry highlighted a streamlined synthetic route that reduces the number of steps while maintaining high enantiomeric purity, thereby improving its scalability for industrial applications.

In addition to its synthetic utility, 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester has been explored for its pharmacological properties. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase enzymes implicated in cancer cell proliferation. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit promising activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often resistant to conventional therapies. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Furthermore, the compound's mechanism of action has been elucidated through advanced computational modeling and X-ray crystallography. Molecular docking studies have revealed that 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester binds to the ATP-binding site of target kinases, disrupting their catalytic activity. This structural insight has paved the way for the rational design of more potent and selective analogs, as discussed in a recent review article in Current Topics in Medicinal Chemistry.

Despite these advancements, challenges remain in the clinical translation of 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the pharmacokinetic and pharmacodynamic profiles of these compounds, as highlighted in a 2024 industry report by Nature Reviews Drug Discovery.

In conclusion, 5-Fluoro-isoxazolo[4,5-b]pyrazine-3-carboxylic acid methyl ester (CAS: 1374986-06-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research aims to harness its unique properties for the development of novel therapeutics, particularly in oncology. Future studies will likely focus on expanding its applications to other disease areas and improving its drug-like properties to facilitate clinical development.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd